Cas no 859071-90-2 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
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- 2-Methylnaphthalene-1-sulfonamide
- INDEX NAME NOT YET ASSIGNED
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- Inchi: 1S/C11H11NO2S/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14/h2-7H,1H3,(H2,12,13,14)
- InChI Key: KGGHOGYMVWREPH-UHFFFAOYSA-N
- SMILES: S(C1=C(C=CC2C=CC=CC1=2)C)(=O)(=O)N
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-79517-0.05g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 0.05g |
$612.0 | 2023-02-12 | ||
| Enamine | EN300-79517-0.1g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 0.1g |
$640.0 | 2023-02-12 | ||
| Enamine | EN300-79517-0.25g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 0.25g |
$670.0 | 2023-02-12 | ||
| Enamine | EN300-79517-0.5g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 0.5g |
$699.0 | 2023-02-12 | ||
| Enamine | EN300-79517-1.0g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 1.0g |
$727.0 | 2023-02-12 | ||
| Enamine | EN300-79517-2.5g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 2.5g |
$1428.0 | 2023-02-12 | ||
| Enamine | EN300-79517-5.0g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 5.0g |
$2110.0 | 2023-02-12 | ||
| Enamine | EN300-79517-10.0g |
2-methylnaphthalene-1-sulfonamide |
859071-90-2 | 10.0g |
$3130.0 | 2023-02-12 | ||
| Ambeed | A1133614-1g |
2-Methylnaphthalene-1-sulfonamide |
859071-90-2 | 95% | 1g |
$484.0 | 2025-04-16 | |
| Ambeed | A1133614-5g |
2-Methylnaphthalene-1-sulfonamide |
859071-90-2 | 95% | 5g |
$1405.0 | 2025-04-16 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on INDEX NAME NOT YET ASSIGNED
Research Briefing on Chemical Compound 859071-90-2 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of compound 859071-90-2, a molecule currently under investigation for its therapeutic properties. Despite its provisional designation as INDEX NAME NOT YET ASSIGNED, this compound has garnered significant attention due to its unique structural features and promising biological activity. This briefing synthesizes the latest findings on 859071-90-2, focusing on its mechanism of action, preclinical efficacy, and potential applications in drug development.
The compound 859071-90-2 belongs to a novel class of small molecules that exhibit selective modulation of key cellular pathways. Recent studies have demonstrated its ability to interact with specific protein targets, leading to downstream effects that are relevant in the treatment of inflammatory and oncological conditions. Structural analysis reveals that 859071-90-2 possesses a distinct pharmacophore, which contributes to its high binding affinity and specificity. These characteristics make it a promising candidate for further optimization and clinical development.
In preclinical models, 859071-90-2 has shown remarkable efficacy in attenuating disease progression. For instance, in vitro assays have confirmed its inhibitory effects on pro-inflammatory cytokines, while in vivo studies have demonstrated its ability to reduce tumor growth in xenograft models. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its potential as a therapeutic agent. However, challenges such as off-target effects and dose-limiting toxicity remain to be addressed in subsequent research phases.
The development of INDEX NAME NOT YET ASSIGNED (859071-90-2) is being pursued by several research groups and pharmaceutical companies, reflecting the growing interest in its therapeutic applications. Current efforts are focused on optimizing the compound's structure-activity relationship (SAR) to enhance its efficacy and safety profile. Additionally, combination therapies involving 859071-90-2 and existing drugs are being explored to maximize therapeutic outcomes. These initiatives underscore the compound's versatility and potential to address unmet medical needs.
Looking ahead, the trajectory of 859071-90-2 research appears promising, with several key milestones on the horizon. Upcoming clinical trials will be critical in determining the compound's safety and efficacy in human subjects. Furthermore, advances in computational modeling and high-throughput screening are expected to accelerate the identification of derivatives with improved properties. As the scientific community continues to unravel the full potential of 859071-90-2, it is poised to make a significant impact in the field of chemical biology and pharmaceutical sciences.
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